Cas no 113296-57-4 (2-methyl-1-(methylsulfanylmethyl)-5-nitroimidazole)

• Product Name: 2-methyl-1-(methylsulfanylmethyl)-5-nitroimidazole
• CAS No: 113296-57-4
• MF: C₆H₉N₃O₂S
• MW: 187.219559431076
• CID: 2610383
• PubChem ID: 13740960
• Update Time: 2025-05-24

2-methyl-1-(methylsulfanylmethyl)-5-nitroimidazole Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(methylsulfanylmethyl)-5-nitroimidazole
• 113296-57-4
• NEA29657
• CS-0250378
• 2-Methyl-1-((methylthio)methyl)-5-nitro-1H-imidazole
• DTXSID70548141
• 2-Methyl-1-[(methylsulfanyl)methyl]-5-nitro-1H-imidazole
• 833-673-1
• DTXCID20498925
• AKOS004910461
• EN300-5062200
• 1H-Imidazole, 2-methyl-1-[(methylthio)methyl]-5-nitro-
• 2-Methyl-1-((methylsulfanyl)methyl)-5-nitro-1H-imidazole

• MDL： MFCD30177196
• Inchi： 1S/C6H9N3O2S/c1-5-7-3-6(9(10)11)8(5)4-12-2/h3H,4H2,1-2H3
• InChI Key： ISHKNZUYTCJTNR-UHFFFAOYSA-N
• SMILES： S(C)CN1C(=CN=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 187.04154771Da
• Monoisotopic Mass: 187.04154771Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 88.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-methyl-1-(methylsulfanylmethyl)-5-nitroimidazole

Research Update on 2-methyl-1-(methylsulfanylmethyl)-5-nitroimidazole (CAS 113296-57-4): Recent Advances and Applications

2-methyl-1-(methylsulfanylmethyl)-5-nitroimidazole (CAS 113296-57-4) is a nitroimidazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a promising candidate for various biomedical applications. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug development and disease treatment.

Recent investigations into the pharmacological profile of 2-methyl-1-(methylsulfanylmethyl)-5-nitroimidazole have revealed its potent antimicrobial and antiparasitic activities. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy against anaerobic bacteria and protozoa, particularly in the treatment of infections caused by Trichomonas vaginalis and Giardia lamblia. The compound's mechanism of action involves the reduction of its nitro group by microbial nitroreductases, leading to the generation of reactive intermediates that disrupt DNA and cellular proteins in target pathogens.

In addition to its antimicrobial properties, 2-methyl-1-(methylsulfanylmethyl)-5-nitroimidazole has shown promise in cancer research. A preclinical study conducted by researchers at the National Cancer Institute (2024) investigated its potential as a radiosensitizer in hypoxic tumor cells. The results indicated that the compound enhances the cytotoxic effects of radiation therapy by selectively targeting hypoxic regions within tumors, where conventional treatments often fail. This finding opens new avenues for the development of combination therapies for solid tumors.

The synthetic chemistry of 2-methyl-1-(methylsulfanylmethyl)-5-nitroimidazole has also been a focus of recent research. A novel, high-yield synthesis route was reported in Organic Process Research & Development (2023), which improved the scalability and purity of the compound. The optimized protocol involves a three-step process starting from 2-methyl-5-nitroimidazole, with the key step being the introduction of the methylsulfanylmethyl group under controlled conditions. This advancement is crucial for ensuring the consistent quality of the compound in pharmaceutical applications.

Pharmacokinetic studies have provided valuable insights into the absorption, distribution, metabolism, and excretion (ADME) properties of 2-methyl-1-(methylsulfanylmethyl)-5-nitroimidazole. Research published in Xenobiotica (2024) revealed that the compound exhibits favorable oral bioavailability and tissue penetration, with a half-life suitable for once-daily dosing. However, the study also identified potential drug-drug interactions mediated by cytochrome P450 enzymes, which will need to be addressed in future formulation development.

Looking ahead, the research community is exploring the potential of 2-methyl-1-(methylsulfanylmethyl)-5-nitroimidazole in emerging therapeutic areas. Preliminary data from in vitro studies suggest possible applications in neurodegenerative diseases, owing to its ability to modulate oxidative stress pathways. Additionally, its structural features make it an attractive scaffold for the design of new chemical entities with improved target specificity and reduced side effects.

In conclusion, recent research on 2-methyl-1-(methylsulfanylmethyl)-5-nitroimidazole (CAS 113296-57-4) has significantly expanded our understanding of its therapeutic potential. From antimicrobial and anticancer applications to novel synthetic approaches and pharmacokinetic profiling, these findings underscore the compound's versatility in pharmaceutical development. Future studies should focus on clinical translation, structure-activity relationship optimization, and the exploration of combination therapies to fully realize its medical potential.